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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides crucial safety protocols and
logistical plans for the handling and disposal of 2,7-Dimethylphenazine. While a specific
Safety Data Sheet (SDS) for 2,7-Dimethylphenazine was not located, the following guidance
is based on information for similar phenazine derivatives and general laboratory safety
principles.

Data Presentation

The following table summarizes the known physical and chemical properties of 2,7-
Dimethylphenazine.

Property Value

Molecular Formula CiaH12N2[1]

Molecular Weight 208.26 g/mol [1]
Appearance Light yellow solid[2]
Melting Point 108 - 113 °CJ[2]

Boiling Point 162 °C at 760 mmHg[2]
Flash Point 44 °C[2]
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Operational Plan: Handling and Personal Protective
Equipment (PPE)

1. Engineering Controls:

Always handle 2,7-Dimethylphenazine in a certified chemical fume hood to minimize
inhalation exposure.[2]

Use local exhaust ventilation if there is a risk of dust generation.[3]

Ensure safety shower and eyewash stations are readily accessible.

N

. Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the last line of defense against exposure.
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PPE Category

Specifications

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Select
gloves tested to a relevant
standard (e.g., EN 374 in
Europe, F739 in the US).[3]

To prevent skin contact.
Thicker gloves generally offer

better protection.[4]

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles are mandatory.[3][5] A
face shield may be required for

splash hazards.[6]

To protect eyes from dust
particles and splashes.
Contact lenses should not be
worn as they can absorb and

concentrate irritants.[3]

Skin and Body Protection

Alab coat or a long-sleeved
gown should be worn. Ensure
it closes in the back and has

tight-fitting cuffs.

To protect skin and personal

clothing from contamination.

Respiratory Protection

For operations that may
generate dust, a NIOSH-
approved respirator is
necessary.[3][5] This could
range from an N95 respirator
to a self-contained breathing
apparatus (SCBA) in situations
with high potential for

exposure or in emergencies.[2]

[3]

To prevent inhalation of
airborne particles. Surgical
masks do not provide
adequate respiratory

protection from chemical dusts.

3

. Hygiene Measures:

Wash hands thoroughly with soap and water after handling the compound, before breaks,
and at the end of the workday.[7][8]

Do not eat, drink, or smoke in laboratory areas.[5][8]

Change out of contaminated clothing promptly.[7][8]
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Experimental Protocol: Spill and Emergency

Procedures
1. Minor Spill (Solid):

e Alert personnel in the immediate area.
o Wear appropriate PPE, including respiratory protection.[3]

o Gently sweep or vacuum the spilled solid. Avoid generating dust. A vacuum cleaner must be
fitted with a HEPA filter.[3]

o Dampening the material with water may be an option to reduce dust, but assess compatibility
first.[3]

o Collect the material in a sealed, labeled container for hazardous waste disposal.[2]
o Clean the spill area with soap and water.
2. Emergency Procedures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[5][7]

o Skin Contact: Immediately remove contaminated clothing.[7] Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[5][7] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5][7] Remove contact lenses if present and
easy to do.[7] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water.[7][8] Seek immediate medical attention.[5]

Disposal Plan
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All waste containing 2,7-Dimethylphenazine, including contaminated PPE and spill cleanup
materials, must be treated as hazardous waste.

» Containerization: Collect waste in a clearly labeled, sealed, and compatible container. The
label must include the words "HAZARDOUS WASTE" and the chemical name.[9]

o Storage: Store waste containers in a designated, well-ventilated area, away from
incompatible materials.[5][10] Ensure the container is kept closed except when adding
waste.[9]

» Disposal: Arrange for disposal through your institution's environmental health and safety
office or a licensed hazardous waste disposal company. Follow all local, state, and federal
regulations.[10]

Mandatory Visualization

The following diagram illustrates the logical workflow for safely handling 2,7-
Dimethylphenazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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